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Compound of Interest

Compound Name: 2-Hydroxytetrahydropyran

Cat. No.: B1345630 Get Quote

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the proper handling and disposal of 2-Hydroxytetrahydropyran
(CAS No. 694-54-2). Adherence to these procedures is critical for ensuring laboratory safety,

maintaining regulatory compliance, and protecting the environment. The protocols outlined

below are designed to provide a self-validating system of safety, grounded in established

chemical handling standards.

Hazard Assessment and Chemical Characterization
Before handling or disposing of any chemical, a thorough understanding of its hazards is

paramount. 2-Hydroxytetrahydropyran, also known as Tetrahydro-2H-pyran-2-ol, is a

laboratory chemical classified as hazardous by the OSHA Hazard Communication Standard (29

CFR 1910.1200)[1].

Primary Hazards: The immediate, recognized risks associated with 2-
Hydroxytetrahydropyran are primarily related to its irritant properties.[2] It is crucial to avoid

direct contact and inhalation.

Skin Irritation: Causes skin irritation upon contact[2].

Eye Irritation: Causes serious eye irritation[2].

Respiratory Irritation: May cause respiratory tract irritation if inhaled[3].
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Potential Ether-Related Hazards: As a cyclic ether, 2-Hydroxytetrahydropyran belongs to a

class of chemicals known for the potential to form explosive peroxides upon exposure to air

and light over time.[4][5][6] While specific data for this compound is not prevalent, best safety

practices dictate treating it with the caution afforded to peroxide-forming ethers.

Causality of Precaution: The risk of peroxide formation, which can lead to violent explosions,

necessitates a strict inventory management protocol.[5][6] Therefore, it is essential to date all

containers upon receipt and upon opening to track their age and potential for peroxide

accumulation.[6][7][8]

Table 1: GHS Hazard Summary for 2-
Hydroxytetrahydropyran

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[2]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory)
Warning

H335: May cause

respiratory irritation[2]

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the risks identified above, a combination of engineering controls and appropriate

PPE is required. Facilities storing or using this material should be equipped with an eyewash

station and a safety shower.[1][3]

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)[9]

[10].

Prevents contact with eyes,

which causes serious irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber) and

a laboratory coat.[10]

Prevents skin contact, which

causes irritation. Contaminated

clothing must be removed

immediately and washed

before reuse.

Respiratory Protection

Handle only in a well-ventilated

area or within a chemical fume

hood[9][3]. Use a full-face

respirator if irritation occurs or

exposure limits are

exceeded[10].

Prevents inhalation of vapors,

which can cause respiratory

tract irritation[9][3].

Spill Management Protocol
Accidental spills must be managed immediately and safely. The primary objective is to contain

and collect the material without exposing personnel or the environment.

Experimental Protocol: Small Spill Cleanup

Assess and Isolate: Ensure the spill is small and manageable. Evacuate non-essential

personnel from the immediate area. Ensure adequate ventilation.[6]

Don PPE: Wear the complete set of PPE as detailed in Table 2.

Containment: Prevent the spill from spreading and ensure it does not enter drains,

waterways, or soil.[9][3]

Absorption: Cover and absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[9][3][11]
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Collection: Carefully sweep or scoop the absorbed material into a suitable, sealable

container specifically designated for hazardous waste disposal.[12]

Labeling: Clearly label the container with "Hazardous Waste," the chemical name "2-
Hydroxytetrahydropyran," and the date.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the sealed container and any contaminated cleaning materials through

your institution's Environmental Health and Safety (EHS) office.[9]

Waste Disposal Workflow and Protocol
The disposal of 2-Hydroxytetrahydropyran is governed by federal, state, and local

regulations.[9][3] It must not be disposed of down the drain.[3] The guiding principle is that all

chemical waste must be managed by an approved waste disposal plant.[11]

Diagram: Decision Workflow for 2-
Hydroxytetrahydropyran Disposal
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Start: Waste 2-Hydroxytetrahydropyran
(Unused reagent or contaminated material)

Step 1: Characterize Waste
(Is it pure, mixed, or spill debris?)

Step 2: Select Compatible Container
(Sealable, chemically resistant, e.g., HDPE)

Step 3: Label Container
('Hazardous Waste', chemical name, hazards, date)

Step 4: Segregate Waste
(Keep away from incompatible materials, e.g., strong oxidizers)

Step 5: Store in Designated Area
(Satellite Accumulation Area per institutional policy)

Step 6: Arrange for Disposal
(Contact institutional EHS for pickup)

Final Disposal
(Managed by approved hazardous waste facility)

Click to download full resolution via product page

Caption: Decision Workflow for 2-Hydroxytetrahydropyran Disposal.

Experimental Protocol: Waste Collection and Disposal
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Waste Characterization: Identify the waste stream. Is it unused 2-Hydroxytetrahydropyran,

a reaction mixture containing it, or spill cleanup debris? This information is required for the

hazardous waste label.

Container Selection: Select a waste container that is compatible with the chemical and

sealable.[4][13] The container must be kept closed except when actively adding waste.[4][13]

Proper Labeling: Affix a hazardous waste label to the container before adding any waste.[8]

The label must include the full chemical name(s) of the contents, the approximate

percentages, and the associated hazards (e.g., "Irritant," "Flammable").[4][14]

Waste Segregation: Store the 2-Hydroxytetrahydropyran waste separately from

incompatible materials, particularly strong oxidizing agents.[1][14] It is best practice to

segregate non-halogenated and halogenated solvent wastes.[8][14]

Accumulation: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area within the laboratory.[15] This area must be near the point of generation

and may require secondary containment.[8]

Disposal Request: Once the container is full or waste is no longer being generated, contact

your institution's EHS department to arrange for pickup and proper disposal.[15] Do not

accumulate large quantities of waste.[15]

Empty Container Disposal: An empty container that held 2-Hydroxytetrahydropyran should

be managed as hazardous waste along with its contents. Alternatively, if institutional policy

permits, the container may be triple-rinsed with an appropriate solvent (e.g., water or

ethanol), with the rinsate collected as hazardous waste.[8][16] Only then, after defacing the

label, can it be disposed of as regular trash.[8][16]

Regulatory Context
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste from its point of

generation to its final disposal, a concept known as "cradle to grave" management under the

Resource Conservation and Recovery Act (RCRA).[13] As the generator of the waste, you are

legally responsible for ensuring it is characterized and disposed of correctly.[9][3] Always

consult your institution's EHS guidelines, as they are tailored to comply with federal, state, and

local regulations.[9][3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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